N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H15NO3S/c16-11(7-15-14(17)9-1-2-9)13-4-3-12(18-13)10-5-6-19-8-10/h3-6,8-9,11,16H,1-2,7H2,(H,15,17)
• InChI Key: GERORGJMRWKUPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol
• CAS No.: 2034568-44-8

Description

N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H15NO3S and its molecular weight is 277.34. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Transformations under Camps Cyclization Conditions : N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides undergo Camps cyclization, transforming into quinolin-4(1H)-ones. This method highlights the utility of these compounds in synthesizing complex heterocyclic structures, potentially useful in drug development and materials science (Mochalov et al., 2016).

Photoinduced Oxidative Annulation : A study on the direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones without transition metals or oxidants, leading to highly functionalized polyheterocyclic compounds. This process, involving excited-state intramolecular proton transfer, underscores the value of these compounds in synthesizing novel organic materials (Zhang et al., 2017).

Biomedical Applications

Enzymatic Synthesis of Biobased Polyesters : The use of furan-based diols, resembling the structure of interest, for enzymatic polymerization to create novel biobased furan polyesters. This application signifies the role of furan derivatives in developing sustainable materials (Jiang et al., 2014).

Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan and thiophene linkers were synthesized for use in dye-sensitized solar cells, showing the potential of such compounds in enhancing renewable energy technologies (Kim et al., 2011).

Antimicrobial and Antioxidant Studies : Cyclopropane-carboxylates and thiophene derivatives were evaluated for their antimicrobial and antioxidant activities, indicating their potential in developing new therapeutic agents (Raghavendra et al., 2016).

Novel Inhibitors for Viral Infections

Inhibitors of Influenza A Virus : Furan-carboxamide derivatives were identified as potent inhibitors of the H5N1 influenza A virus, demonstrating the therapeutic potential of these compounds in antiviral drug development (Yongshi et al., 2017).

Future Directions

The future directions for research on this compound would likely depend on its specific properties and potential applications. Given the biological activity of many thiophene and furan derivatives, it’s possible that this compound could be of interest in medicinal chemistry.